Cas no 1053655-95-0 (N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester)

• Product Name: N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester
• CAS No: 1053655-95-0
• MF: C₁₄H₁₅F₆N₃O₂
• MW: 371.278224229813
• CID: 4570069
• Update Time: 2025-06-11

N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)met hylidene]hydrazinecarboxylic acid tert-butyl este
• N'-[1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene]-hydrazinecarboxylic acid tert-butyl e
• N'-[1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene]-hydrazinecarboxylic acid tert-buty
• N-[1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene]-hydrazinecarboxylic acid tert-butyl ester
• N-[1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)-methylidene]hydrazinecarboxylic acid t-butyl ester
• N'-[3,5-Bis(trifluoromethyl)benzenecarboximidoyl](tert-butoxy)carbohydrazide
• Hydrazinecarboxylic acid, 2-[[3,5-bis(trifluoromethyl)phenyl]iminomethyl]-, 1,1-dimethylethyl ester
• Tert-butyl 2-((3,5-bis(trifluoromethyl)phenyl)(imino)methyl)hydrazine-1-carboxylate
• N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester

• Inchi： 1S/C14H15F6N3O2/c1-12(2,3)25-11(24)23-22-7-21-10-5-8(13(15,16)17)4-9(6-10)14(18,19)20/h4-7H,1-3H3,(H,21,22)(H,23,24)
• InChI Key： IDHWWQVCENTIRA-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC=NC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester

Recent Advances in the Study of N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester (CAS: 1053655-95-0)

The compound N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester (CAS: 1053655-95-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmacophores, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of the trifluoromethyl groups and the tert-butyl ester moiety in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that derivatives of N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester exhibit potent inhibitory activity against a range of biological targets, including protein kinases and enzymes involved in inflammatory pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound showed significant efficacy in modulating the activity of JAK-STAT signaling pathways, which are implicated in various autoimmune diseases and cancers.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the binding interactions of this compound with its target proteins. Molecular docking simulations revealed that the trifluoromethyl groups play a critical role in enhancing the binding affinity and selectivity of the compound, while the tert-butyl ester moiety contributes to its improved pharmacokinetic properties. These findings have paved the way for the design of next-generation therapeutics with enhanced efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates.

In conclusion, N'-1-Amino-1-(3,5-bis-(trifluoromethyl)phenyl)methylidene-hydrazinecarboxylic acid tert-butyl ester represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. Continued research in this area is expected to yield novel therapeutic agents with significant clinical impact.